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Compound of Interest

Compound Name: Benzhydryl 2-chloroethyl ether

Cat. No.: B134878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(benzhydryloxy)-2-chloroethane,

a key intermediate in synthetic organic chemistry. The document details its chemical identity,

physical properties, synthesis protocols, and its significant role in the development of

pharmaceutical compounds.

Chemical Identity and Nomenclature
The compound commonly known as Benzhydryl 2-chloroethyl ether is systematically named

1-(benzhydryloxy)-2-chloroethane according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature. It is also recognized by several synonyms, reflecting its

widespread use in various chemical contexts.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-(benzhydryloxy)-2-chloroethane

Synonyms

Benzhydryl 2-chloroethyl ether, 2-Chloroethyl

benzhydryl ether, 2-Chloroethyl diphenylmethyl

ether

CAS Number 32669-06-0

Molecular Formula C₁₅H₁₅ClO

Molecular Weight 246.73 g/mol

InChI Key ZNVASENTCOLNJT-UHFFFAOYSA-N

Physicochemical Properties
The physical and chemical properties of 1-(benzhydryloxy)-2-chloroethane are crucial for its

handling, application in synthesis, and purification. Below is a summary of its key properties.

Table 2: Physicochemical Data

Property Value Source

Appearance Oil/Liquid [1]

Boiling Point 337.4 ± 27.0 °C at 760 mmHg [2]

Density 1.1 ± 0.1 g/cm³ [2]

Flash Point 157.0 ± 17.6 °C [2]

LogP 4.67 [2]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [2]

Refractive Index 1.562 [2]

Note: Some physical properties are predicted values.
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Experimental Protocols: Synthesis of 1-
(benzhydryloxy)-2-chloroethane
The synthesis of 1-(benzhydryloxy)-2-chloroethane is well-documented, with a common

method involving the acid-catalyzed etherification of benzhydrol with 2-chloroethanol.

Materials and Equipment:
Benzhydrol (diphenylmethanol)

2-chloroethanol

Concentrated sulfuric acid (H₂SO₄)

Dry benzene

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask with reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Argon atmosphere setup

Procedure:
A detailed experimental protocol for the synthesis is as follows:

To a solution of 3.27 g of 2-chloroethanol in 3.5 ml of dry benzene, 0.8 g of concentrated

sulfuric acid is added.

The mixture is heated to 50°C under an argon atmosphere.

A solution of 5.0 g of benzhydrol in 6.5 ml of dry benzene is then added slowly to the heated

mixture.
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After the addition is complete, the mixture is refluxed for 1.5 hours.

The reaction mixture is then allowed to cool to room temperature.

The benzene layer is washed with water and subsequently dried over anhydrous sodium

sulfate.

The solvent is removed by distillation under reduced pressure to yield the final product, 1-

(benzhydryloxy)-2-chloroethane.[3]

Applications in Drug Development
1-(benzhydryloxy)-2-chloroethane is a pivotal building block in the synthesis of a variety of

biologically active molecules. Its benzhydryl ether moiety is a common structural feature in

many pharmaceutical agents.

Intermediate in the Synthesis of Diphenhydramine
The most prominent application of 1-(benzhydryloxy)-2-chloroethane is as a key intermediate in

the synthesis of Diphenhydramine. Diphenhydramine is a first-generation antihistamine with

anticholinergic, sedative, and antiemetic properties. The synthesis involves the reaction of 1-

(benzhydryloxy)-2-chloroethane with dimethylamine.

The following diagram illustrates the logical workflow for the synthesis of Diphenhydramine

from Benzhydrol, with 1-(benzhydryloxy)-2-chloroethane as a central intermediate.

Synthesis of Diphenhydramine

Step 1: Etherification

Step 2: Amination
Benzhydrol

1-(benzhydryloxy)-2-chloroethane

+ H₂SO₄ (cat.)
- H₂O

2-Chloroethanol Diphenhydramine

- HCl

Dimethylamine
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Click to download full resolution via product page

Caption: Synthetic pathway to Diphenhydramine.

The Benzhydryl Group in Medicinal Chemistry
The benzhydryl (diphenylmethyl) group, a core component of 1-(benzhydryloxy)-2-

chloroethane, is considered a "privileged scaffold" in medicinal chemistry. This is due to its

ability to interact with multiple biological targets, leading to the development of compounds with

a wide range of therapeutic applications. Molecules containing the benzhydryl moiety have

been investigated for their potential as anticancer, anti-tubercular, antimalarial, and antiviral

agents.

Furthermore, the benzhydryl group is utilized as a protecting group in the synthesis of complex

molecules like peptides and nucleosides. Its stability under various reaction conditions and the

relative ease of its removal make it a valuable tool for synthetic chemists.

Conclusion
1-(benzhydryloxy)-2-chloroethane is a compound of significant interest to the scientific and

drug development communities. Its utility as a key synthetic intermediate, particularly in the

production of the widely used antihistamine Diphenhydramine, underscores its importance. A

thorough understanding of its chemical properties and synthetic methodologies is essential for

its effective application in the ongoing development of novel therapeutic agents. The structural

motif it provides continues to be a source of inspiration for the design of new molecules with

diverse biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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